Cas no 172695-24-8 (Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester)

Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester structure
172695-24-8 structure
Product Name:Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester
CAS No:172695-24-8
MF:C12H22N2O2
MW:226.315283298492
CID:226931
PubChem ID:2734831
Update Time:2025-04-19

Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester
    • (S)-N-BOC-2-AMINO-4-METHYLPENTYL CYANIDE
    • L-N-Me-phenylalanine
    • L-N-methylphenylalanine
    • methyl-DL-phenylalanine
    • N-Me-L-Phe
    • N-Me-Phe
    • N-Me-Phe-OH
    • N-Methyl-L-phenylalanine
    • N-Methylphenylalanine
    • (S)-N-TERT-BUTOXYCARBONYL-2-AMINO-3-METHYLPENTYL CYANIDE
    • (S)-N-BOC-2-Amino-4-methylpentyl cyanide,97%
    • (3S)-3-(t-butoxycarbonylamino)-5-methylhexanenitrile
    • MBYHFWNDSROMGX-SNVBAGLBSA-N
    • 172695-24-8
    • tert-butyl N-[(2S)-1-cyano-4-methylpentan-2-yl]carbamate
    • SCHEMBL5496903
    • MFCD06658951
    • Inchi: 1S/C12H22N2O2/c1-9(2)8-10(6-7-13)14-11(15)16-12(3,4)5/h9-10H,6,8H2,1-5H3,(H,14,15)/t10-/m1/s1
    • InChI Key: MBYHFWNDSROMGX-SNVBAGLBSA-N
    • SMILES: O(C(N[C@H](CC#N)CC(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 226.16800
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 62.1

Experimental Properties

  • Color/Form: White solid
  • Melting Point: 75-77 °C
  • PSA: 62.12000
  • LogP: 3.23038
  • Solubility: Not available

Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester Security Information

  • Hazard Category Code: 20/21/22
  • Safety Instruction: S36-S37
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22

Carbamic acid,N-[(1S)-1-(cyanomethyl)-3-methylbutyl]-, 1,1-dimethylethyl ester Pricemore >>

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